Cas no 1230100-72-7 ((4-azepan-1-ylcyclohexyl)amine)

• Product Name: (4-azepan-1-ylcyclohexyl)amine
• CAS No: 1230100-72-7
• MF: C₁₂H₂₆Cl₂N₂
• MW: 269.254241466522
• CID: 5094550
• Update Time: 2025-08-05

(4-azepan-1-ylcyclohexyl)amine Chemical and Physical Properties

Names and Identifiers

• DFNBBVSDYNTQTB-HAQNSBGRSA-N
• (4-azepan-1-ylcyclohexyl)amine

• Inchi： 1S/C12H24N2.2ClH/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-14;;/h11-12H,1-10,13H2;2*1H
• InChI Key： FRMOQWDFOJLITE-UHFFFAOYSA-N
• SMILES： C1(N)CCC(N2CCCCCC2)CC1.[H]Cl.[H]Cl

Additional information on (4-azepan-1-ylcyclohexyl)amine

Introduction to Compound CAS No. 1230100-72-7: (4-Azepan-1-Ylcyclohexyl)Amine

The compound with CAS No. 1230100-72-7, commonly referred to as (4-Azepan-1-Ylcyclohexyl)Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group with an azepane ring, making it a valuable substrate for various chemical reactions and biological studies.

Azepane, a seven-membered saturated nitrogen-containing ring, is a key structural component of this compound. The cyclohexyl group attached to the azepane ring introduces additional complexity and functionality, enabling this molecule to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of (4-Azepan-1-Ylcyclohexyl)Amine is its versatility in chemical reactions. Researchers have demonstrated that this compound can undergo various nucleophilic substitutions, additions, and cyclizations, making it an ideal building block for constructing complex molecular architectures. For instance, its ability to act as a nucleophile in SN2 reactions has been exploited to synthesize a variety of amine derivatives with diverse biological activities.

Moreover, the cyclohexyl group in (4-Azepan-1-Ylcyclohexyl)Amine contributes significantly to its physical and chemical properties. The steric hindrance introduced by the cyclohexane ring influences the molecule's reactivity and selectivity in different reaction conditions. This makes it particularly useful in stereochemical studies and the synthesis of enantiomerically enriched compounds.

In terms of biological applications, (4-Azepan-1-Ylcyclohexyl)Amine has shown promise as a lead compound for drug discovery. Recent research has focused on its potential as an inhibitor of certain enzymes and receptors, which could pave the way for the development of new therapeutic agents. For example, studies have indicated that this compound may exhibit activity against kinases involved in cancer cell proliferation.

The synthesis of (4-Azepan-1-Ylcyclohexyl)Amine involves a multi-step process that typically begins with the preparation of azepane derivatives. One common approach involves the ring-opening reaction of aziridine derivatives followed by cyclization to form the azepane ring. The subsequent attachment of the cyclohexyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

Despite its potential, there are challenges associated with the use of (4-Azepan-1-Ylcyclohexyl)Amine in large-scale applications. Issues such as scalability, cost-effectiveness, and environmental impact must be carefully considered during its synthesis and utilization. Researchers are actively exploring greener synthetic routes and more efficient catalytic systems to address these concerns.

In conclusion, (4-Azepan-1-Ylcyclohexyl)Amine is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structure, reactivity, and biological activity make it a valuable tool for chemists and pharmacologists alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel chemical entities.